Cas no 223683-78-1 (Benzene,1-[(trifluoromethyl)sulfinyl]-4-[(trifluoromethyl)thio]-)

Benzene,1-[(trifluoromethyl)sulfinyl]-4-[(trifluoromethyl)thio]- structure
223683-78-1 structure
Product Name:Benzene,1-[(trifluoromethyl)sulfinyl]-4-[(trifluoromethyl)thio]-
CAS No:223683-78-1
MF:C8H4F6OS2
MW:294.237180709839
CID:244624
PubChem ID:59921483
Update Time:2025-04-19

Benzene,1-[(trifluoromethyl)sulfinyl]-4-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-[(trifluoromethyl)sulfinyl]-4-[(trifluoromethyl)thio]-
    • 4-(trifluoromethyl)-2-(trifluoromethylsulfinyl)thiophene
    • 4-Trifluoromethylthiophenyl trifluoromethyl sulphoxide
    • 223683-78-1
    • Inchi: 1S/C8H4F6OS2/c9-7(10,11)16-5-1-3-6(4-2-5)17(15)8(12,13)14/h1-4H
    • InChI Key: OAAPCOWISYGSIR-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(C1C=CC(=CC=1)SC(F)(F)F)=O

Computed Properties

  • Exact Mass: 293.96100
  • Monoisotopic Mass: 293.96077607g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 61.6Ų

Experimental Properties

  • PSA: 61.58000
  • LogP: 4.79160
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